Cas no 1263278-77-8 (2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride)
2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Trazodone related compound c
- 2-[3-[4-(4-chlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one,hydrochloride
- 4-Chloro trazodone isomer hydrochloride
- UNII-AXD9D9J5OR
- 2-{3-[4-(4-Chlorophenyl)piperazin-1-yl]propyl}-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one hydrochloride
- 2-[3-[4-(4-Chlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one hydrochloride (1:1)
- 4-Chloro Trazodone hydrochloride
- 4-Chloro Trazodone (hydrochloride)
- HY-148718
- 2-(3-(4-(4-Chlorophenyl)piperazin-1-yl)propyl)-(1,2,4)triazolo(4,3-a)pyridin-3(2H)-one hydrochloride
- 2-[3-[4-(4-Chlorophenyl)piperazin-1-yl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one hydrochloride; Trazadone Impurity C. (EP) as Hydrochloride
- 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one, 2-(3-(4-(4-chlorophenyl)-1-piperazinyl)propyl)-, hydrochloride (1:1)
- CS-0638337
- 1263278-77-8
- Q27274177
- 2-?[3-?[4-?(4-?Chlorophenyl)?-?1-?piperazinyl]?propyl]?-1,?2,?4-triazolo[4,?3-?a]?pyridin-?3(2H)?-?one Hydrochloride
- AXD9D9J5OR
- PD156593
- DA-70079
- 2-[3-[4-(4-chlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride
- 2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride
-
- Inchi: 1S/C19H22ClN5O.ClH/c20-16-5-7-17(8-6-16)23-14-12-22(13-15-23)9-3-11-25-19(26)24-10-2-1-4-18(24)21-25;/h1-2,4-8,10H,3,9,11-15H2;1H
- InChI Key: YJPDFSADWATFEK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1CCN(CCCN2C(N3C=CC=CC3=N2)=O)CC1.Cl
Computed Properties
- Exact Mass: 407.12800
- Monoisotopic Mass: 407.1279658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 603
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Melting Point: >250 ºC (methanol )
- PSA: 45.78000
- LogP: 3.16660
2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride Security Information
- Hazardous Material transportation number:NONH for all modes of transport
2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C433100-25mg |
2-[3-[4-(4-Chlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one Hydrochloride |
1263278-77-8 | 25mg |
$ 176.00 | 2023-09-08 | ||
| TRC | C433100-250mg |
2-[3-[4-(4-Chlorophenyl)-1-piperazinyl]propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one Hydrochloride |
1263278-77-8 | 250mg |
$ 1386.00 | 2023-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1673533-20MG |
Trazodone Related Compound C |
1263278-77-8 | 20mg |
¥11457.77 | 2023-09-06 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1673533-20MG |
1263278-77-8 | 20MG |
¥15971.65 | 2023-01-05 | |||
| 1PlusChem | 1P009GTI-1mg |
Trazodone Related CoMpound C |
1263278-77-8 | ≥95% | 1mg |
$76.00 | 2023-12-25 | |
| 1PlusChem | 1P009GTI-5mg |
Trazodone Related CoMpound C |
1263278-77-8 | ≥95% | 5mg |
$162.00 | 2023-12-25 | |
| 1PlusChem | 1P009GTI-10mg |
Trazodone Related CoMpound C |
1263278-77-8 | ≥95% | 10mg |
$268.00 | 2023-12-25 | |
| A2B Chem LLC | AE40902-1mg |
Trazodone Related CoMpound C |
1263278-77-8 | ≥95% | 1mg |
$34.00 | 2024-04-20 | |
| A2B Chem LLC | AE40902-5mg |
Trazodone Related CoMpound C |
1263278-77-8 | ≥95% | 5mg |
$105.00 | 2024-04-20 | |
| A2B Chem LLC | AE40902-10mg |
Trazodone Related CoMpound C |
1263278-77-8 | ≥95% | 10mg |
$192.00 | 2024-04-20 |
2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride
Comprehensive Overview of 2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride (CAS No. 1263278-77-8)
2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride (CAS No. 1263278-77-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and development. This compound, often referred to in abbreviated forms for ease of communication, belongs to the class of triazolopyridine derivatives, which are known for their diverse biological activities. The presence of a 4-chlorophenyl group and a piperazinylpropyl moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.
The compound's unique structure, featuring a 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one core, contributes to its potential applications in medicinal chemistry. Researchers have been particularly interested in its pharmacological properties, including its interactions with various biological targets. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for formulation in drug development. This aspect is crucial for bioavailability, a key factor in the efficacy of any pharmaceutical agent.
In recent years, the demand for triazolopyridine derivatives has increased due to their potential in addressing unmet medical needs. The 2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride is no exception, with studies suggesting its relevance in the development of central nervous system (CNS) therapeutics. This aligns with current trends in pharmaceutical research, where there is a growing focus on neurological disorders and mental health conditions, areas that have seen a surge in public interest and funding.
The synthesis of 2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride involves multi-step organic reactions, with careful attention to the purity and yield of the final product. The CAS No. 1263278-77-8 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. This is particularly important in the context of intellectual property and patent applications, where accurate compound identification is critical.
From a market perspective, the compound is part of a broader category of pharmaceutical intermediates that are essential for drug discovery and development. The increasing prevalence of chronic diseases and the need for more effective treatments have driven the demand for such specialized chemicals. Companies involved in the production and supply of 2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride are likely to benefit from these trends, provided they adhere to stringent quality control standards.
One of the most frequently asked questions about this compound relates to its mechanism of action. While detailed pharmacological studies are ongoing, preliminary data suggest that it may interact with specific neurotransmitter receptors, making it a candidate for further investigation in psychopharmacology. This is particularly relevant given the rising global awareness of mental health issues and the need for innovative treatments.
Another area of interest is the compound's safety profile. As with any chemical entity intended for therapeutic use, thorough toxicological studies are essential. Researchers are keen to understand its metabolic pathways and potential side effects, which are critical for determining its suitability for clinical trials. These aspects are often highlighted in discussions about drug development and regulatory approval, topics that are highly searched in academic and industry circles.
In summary, 2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride (CAS No. 1263278-77-8) represents a promising avenue for pharmaceutical research. Its structural features and potential biological activities make it a compound of interest in the development of new therapies, particularly for CNS-related conditions. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in discussions about innovative drug discovery and medicinal chemistry.
1263278-77-8 (2-3-4-(4-Chlorophenyl)-1-piperazinylpropyl-1,2,4-triazolo4,3-apyridin-3(2H)-one Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)